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Compound of Interest

Compound Name: Antibacterial agent 166

Cat. No.: B15580499

For Immediate Release

This technical guide provides an in-depth analysis of two distinct antimicrobial agents identified
as "Antibacterial Agent 166." This document serves as a core resource for researchers,
scientists, and drug development professionals, offering a comprehensive overview of a
protein-based bacteriocin and a small-molecule inhibitor. This guide delineates their chemical
structures, physicochemical properties, mechanisms of action, and relevant experimental
protocols.

The designation "Antibacterial Agent 166" has been attributed to two separate compounds in
scientific literature and commercial listings:

e Bacteriocin PA166: A 49.38 kDa proteinaceous bacteriocin produced by Pseudomonas sp.
strain 166, demonstrating broad-spectrum antibacterial activity.

» Antibacterial Agent 166 (Compound 19q): A small-molecule, Nitisinone-derivative, identified
as a selective inhibitor of the bacterium Fusobacterium nucleatum.

This guide will address each agent separately to provide clarity and detailed technical
information.

Part 1: Bacteriocin PA166
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Bacteriocin PA166 is a promising protein-based antibacterial agent with significant potential for
clinical applications. Isolated from Pseudomonas sp. strain 166, found in soil samples from the
Changbai Mountains, it exhibits potent activity against a range of pathogenic bacteria.[1]

Physicochemical Properties

Bacteriocin PA166 is characterized by its stability under various conditions, a critical attribute
for its potential as a therapeutic drug.

Property Value Reference
Molecular Mass 49.38 kDa [1]
pH Stability Stable in a pH range of 2-10 [1]
N Stable at 40, 60, 80, and
Thermal Stability [1]
100°C

Antimicrobial activity is slightly
Effect of Metal lons inhibited by Caz*, K+, and [1]
MgZ+

Antibacterial Spectrum and Efficacy

Bacteriocin PA166 has demonstrated a significant inhibitory effect against several clinically
relevant bacteria.
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Minimum Inhibitory
. Concentration (MIC) /
Target Organism o o Reference
Minimum Bactericidal

Concentration (MBC)

Pasteurella multocida MBC: 2 to 8 pg/ml [1]
Mannheimia haemolytica Active [1]
Enterococcus faecium Active [1]

Methicillin-resistant

Staphylococcus aureus Active [1]
(MRSA)
Salmonella gallinarum Active [1]

Mechanism of Action

The primary antibacterial mechanism of Bacteriocin PA166 involves the disruption of the
bacterial cell membrane.[1] Fluorescence spectroscopy studies have indicated that the
bacteriocin compromises the integrity of the cell membrane, leading to cell death.[1]

Click to download full resolution via product page

Mechanism of Action of Bacteriocin PA166.

Experimental Protocols

The purification of Bacteriocin PA166 is a multi-step process designed to isolate the protein

from the culture supernatant of Pseudomonas sp. strain 166.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Antibacterial activity and cytotoxicity of a novel bacteriocin isolated from Pseudomonas sp.
strain 166 - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Unraveling "Antibacterial Agent 166": A Technical Guide
to Two Distinct Antimicrobial Entities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580499#antibacterial-agent-166-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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